Cas no 105964-54-3 (N-(3-Chlorophenyl)methyl-N-methyl-3-oxobutanamide)

N-(3-Chlorophenyl)methyl-N-methyl-3-oxobutanamide structure
105964-54-3 structure
Product Name:N-(3-Chlorophenyl)methyl-N-methyl-3-oxobutanamide
CAS No:105964-54-3
MF:C12H14ClNO2
MW:239.698062419891
CID:1165639
PubChem ID:12131491
Update Time:2025-04-20

N-(3-Chlorophenyl)methyl-N-methyl-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N-[(3-chlorophenyl)methyl]-N-methyl-3-oxo-
    • 105964-54-3
    • N-[(3-chlorophenyl)methyl]-N-methyl-3-oxobutanamide
    • G24575
    • EN300-42884
    • AKOS000166321
    • N-(3-Chlorophenyl)methyl-N-methyl-3-oxobutanamide
    • Inchi: 1S/C12H14ClNO2/c1-9(15)6-12(16)14(2)8-10-4-3-5-11(13)7-10/h3-5,7H,6,8H2,1-2H3
    • InChI Key: OESFWZNQDAJVBD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CN(C)C(CC(C)=O)=O

Computed Properties

  • Exact Mass: 239.07142
  • Monoisotopic Mass: 239.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38

N-(3-Chlorophenyl)methyl-N-methyl-3-oxobutanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C377568-25mg
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$ 50.00 2022-04-01
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Enamine
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